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Compound of Interest

Compound Name: Barbadin

Cat. No.: B1667742 Get Quote

Essential Safety and Handling Guide for Barbadin
This guide provides immediate safety, operational, and disposal protocols for the handling of

Barbadin, a selective β-arrestin/β2-adaptin interaction inhibitor.[1][2] It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Disclaimer: A specific Safety Data Sheet (SDS) for Barbadin could not be located. The

following guidance is based on best practices for handling similar research-grade chemical

powders and their solutions in Dimethyl Sulfoxide (DMSO), the recommended solvent.[1][3][4]

Users should always consult their institution's safety office and perform a risk assessment

before handling any new chemical.

Chemical and Physical Properties
Barbadin is a research chemical used to study G protein-coupled receptor (GPCR)

internalization.[1][2] It is a white to beige powder.[3]
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Property Value Source

Chemical Name

3-Amino-5-(4-

benzylphenyl)thieno[2,3-

d]pyrimidin-4(3H)-one

Axon Medchem

CAS Number 356568-70-2 [1][2][3]

Molecular Formula C₁₉H₁₅N₃OS [1][4]

Molecular Weight 333.41 g/mol [1][3][4]

Solubility Soluble in DMSO [1][3][4]

Storage
Store at -20°C for long-term

storage.[5]
Biorbyt

Personal Protective Equipment (PPE) and
Engineering Controls
Due to its nature as a fine powder and its use in DMSO, which can enhance skin absorption of

other chemicals, a stringent PPE and engineering control regimen is mandatory.

Handling Solid Barbadin
Control Specification

Engineering Controls
Handle in a certified chemical fume hood to

avoid inhalation of dust.

Eye Protection
ANSI-approved safety glasses with side shields

or chemical splash goggles.

Hand Protection
Powder-free nitrile gloves. Change gloves

immediately if contaminated.

Body Protection A fully buttoned lab coat.

Respiratory Protection

A NIOSH-approved respirator may be required

for large quantities or if a fume hood is not

available. Consult your institution's safety officer.
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Handling Barbadin in DMSO Solution
DMSO is known to readily penetrate the skin and can carry dissolved substances with it.

Therefore, enhanced precautions are necessary.

Control Specification

Engineering Controls
Always handle solutions in a chemical fume

hood.

Eye Protection Chemical splash goggles are required.

Hand Protection

Use double gloves (e.g., nitrile) or chemical-

resistant gloves such as butyl rubber or

neoprene. Nitrile gloves may degrade with

prolonged DMSO contact.

Body Protection
A fully buttoned lab coat. Consider a chemically

resistant apron if handling larger volumes.

Operational Plans: Step-by-Step Handling Workflow
The following workflow outlines the safe handling of Barbadin from receipt to disposal.
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Preparation

Handling

Cleanup & Disposal

1. Don PPE

2. Prepare Fume Hood

3. Assemble Materials

4. Weigh Solid Barbadin

Transfer to fume hood

5. Dissolve in DMSO

6. Aliquot and Store

7. Decontaminate Surfaces

After experiment

8. Segregate Waste

9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Barbadin.
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Disposal Plan
Proper disposal of Barbadin and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Solid Barbadin Waste

Collect in a clearly labeled, sealed container for

hazardous chemical waste. Do not mix with

other waste streams.

Barbadin-DMSO Solutions

Collect in a designated, sealed, and labeled

hazardous waste container for organic solvents.

Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in a designated solid hazardous

waste container. Sharps should be placed in a

puncture-proof sharps container.

Contaminated PPE (e.g., gloves)
Place in a sealed bag and dispose of as solid

hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Protocol: Preparation of a 10 mM
Barbadin Stock Solution in DMSO
This protocol details the steps for safely preparing a stock solution of Barbadin.

Materials:

Barbadin powder

Anhydrous DMSO

Microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips
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Vortex mixer

Analytical balance

Procedure:

Preparation:

Don all required PPE for handling both solid Barbadin and DMSO solutions.

Ensure the chemical fume hood is operational and the work surface is clean.

Label microcentrifuge tubes for the stock solution.

Weighing Barbadin:

Inside the chemical fume hood, carefully weigh the desired amount of Barbadin powder

using an analytical balance. For a 1 mL 10 mM stock solution, you will need 3.33 mg of

Barbadin (MW = 333.41 g/mol ).

Use a weigh boat or directly weigh into a pre-tared microcentrifuge tube.

Close the primary container of Barbadin powder immediately after use.

Dissolving Barbadin:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed Barbadin.

Cap the tube securely.

Vortex the solution until the Barbadin is completely dissolved. Gentle warming may be

required to aid dissolution.

Storage:

Store the stock solution at -20°C in clearly labeled, sealed containers.

It is recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles.
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Cleanup:

Wipe down the work surface in the fume hood with a suitable decontaminating agent.

Dispose of all contaminated materials, including weigh boats, pipette tips, and gloves, as

hazardous waste according to the disposal plan.

Wash hands thoroughly after doffing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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